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Compound of Interest

Compound Name: 1,10-Undecadiene

Cat. No.: B077067

Essential Safety and Handling Guide for 1,10-
Undecadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 1,10-
Undecadiene (CAS No. 13688-67-0), a flammable aliphatic hydrocarbon. Adherence to these
procedures is essential to ensure a safe laboratory environment and minimize exposure risks.

l. Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling 1,10-Undecadiene.
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Personal Protective

Specifications and

Body Part _ :
Equipment Recommendations
Must conform to EN 166 (EU)
) ) or NIOSH (US) standards. A
Safety Goggles with Side o
Eyes/Face ) ) face shield is recommended
Shields or Face Shield ] )
when there is a risk of
splashing.
Nitrile or Neoprene gloves are
suitable for handling aliphatic
Skin Chemical-Resistant Gloves hydrocarbons. Inspect gloves
for any signs of degradation or
perforation before use.
A flame-resistant lab coat is
Lab Coat recommended. Ensure it is

fully buttoned.

Respiratory

Fume Hood or appropriate

respirator

All handling of 1,10-
Undecadiene should be
conducted in a certified
chemical fume hood to
minimize inhalation of vapors.
If a fume hood is not available,
a NIOSH-approved respirator
with organic vapor cartridges

should be used.

Footwear

Closed-Toe Shoes

Shoes should be made of a
material that is impervious to

chemicals.

Il. Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe procedure for handling 1,10-Undecadiene from preparation to

the completion of the experimental work.

1. Preparation:
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o Ensure that a current Safety Data Sheet (SDS) for 1,10-Undecadiene is accessible.

 Verify that a fully stocked spill kit, safety shower, and eyewash station are readily available
and unobstructed.

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[1][2]

+ Remove all potential ignition sources from the work area, including open flames, hot plates,
and spark-producing equipment.[1]

o Assemble all necessary equipment and reagents before starting the procedure.

2. Handling:

» Don the appropriate PPE as specified in the table above.

* When transferring 1,10-Undecadiene, use grounded equipment to prevent static discharge.
e Dispense the liquid carefully to avoid splashing.

o Keep containers of 1,10-Undecadiene closed when not in use to minimize the release of
flammable vapors.[3]

3. Post-Handling:
e Upon completion of work, decontaminate the work area.
 Remove PPE in the correct order to avoid cross-contamination.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[3]

lll. Disposal Plan

Proper disposal of 1,10-Undecadiene and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.
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1. Waste Segregation:

o All materials contaminated with 1,10-Undecadiene, including unused chemical,
contaminated labware, and PPE, must be treated as hazardous waste.

e Do not dispose of 1,10-Undecadiene down the drain.[1][2]
2. Waste Collection and Storage:

o Collect all liquid waste containing 1,10-Undecadiene in a dedicated, properly labeled, and
sealed waste container.[1][2]

e The container should be made of a material compatible with flammable organic liquids.

» Store the waste container in a designated, well-ventilated, and cool area away from ignition
sources.[4]

3. Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's designated
chemical waste management service.

o Follow all local, state, and federal regulations for the disposal of flammable chemical waste.

IV. Quantitative Data Summary

This table provides a summary of key quantitative data for 1,10-Undecadiene.
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Property Value Source
CAS Number 13688-67-0 [BI6171I81Ie]
Molecular Formula C11H20 [61[81[9]
Molecular Weight 152.28 g/mol [6]119]
o Flammable liquid and vapor
GHS Classification [6]
(Category 3)
H226: Flammable liquid and
Hazard Statement [6]
vapor

Note: No specific occupational exposure limits (OELSs) for 1,10-Undecadiene have been
established by major regulatory bodies such as OSHA or ACGIH. In the absence of specific
limits, it is prudent to handle this chemical with care to minimize any potential exposure.

V. Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1,10-
Undecadiene.
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Safe Handling Workflow for 1,10-Undecadiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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